N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-4-propoxybenzene-1-sulfonamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C20H28N2O4S/c1-2-13-25-18-5-7-20(8-6-18)27(23,24)21-15-17-9-11-22(12-10-17)16-19-4-3-14-26-19/h3-8,14,17,21H,2,9-13,15-16H2,1H3
• InChI Key: LLWHEKMPRQVLRM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C20H28N2O4S
• Molecular Weight: 392.5 g/mol
• CAS No.: 953204-72-3

Description

The compound “N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-4-propoxybenzenesulfonamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also contains a piperidine ring, which is a six-membered ring with five carbon atoms and one nitrogen. The molecule also includes a benzenesulfonamide group, which is a common component in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of the furan, piperidine, and benzenesulfonamide groups mentioned above. The exact three-dimensional structure would depend on the specific arrangement of these groups in the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the polar sulfonyl group and the potential for hydrogen bonding might suggest that this compound has good solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many drugs that contain a benzenesulfonamide group act as inhibitors of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. Without more information, it’s difficult to predict the specific mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the relevant Material Safety Data Sheet (MSDS) or other safety information before use.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s being investigated as a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.